Cas no 122364-53-8 (Cyclohexanone, 3,3,5-trimethyl-5-propyl-)

• Product Name: Cyclohexanone, 3,3,5-trimethyl-5-propyl-
• CAS No: 122364-53-8
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 1214050
• PubChem ID: 19084544
• Update Time: 2025-04-20

Cyclohexanone, 3,3,5-trimethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3,3,5-trimethyl-5-propyl-
• 3,3,5-trimethyl-5-propylcyclohexan-1-one
• 122364-53-8
• SCHEMBL7749976
• DTXSID10597916

• Inchi： 1S/C12H22O/c1-5-6-12(4)8-10(13)7-11(2,3)9-12/h5-9H2,1-4H3
• InChI Key： YJYAWHZIAIPEFU-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC(C)(CCC)C1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų